Cas no 86089-17-0 (Tridecanamine, branchedand linear)

• Product Name: Tridecanamine, branchedand linear
• CAS No: 86089-17-0
• MF: C₁₃H₂₉N
• MW: 0
• MDL: MFCD00008156
• CID: 724136
• PubChem ID: 87576754
• Update Time: 2024-12-09

Tridecanamine, branchedand linear Chemical and Physical Properties

Names and Identifiers

• Tridecanamine, branchedand linear
• 1-AMINOTRIDECANE
• AMINE C13
• MONOTRIDECYLAMINE
• N-TRIDECYLAMINE
• N-TRYDECYLAMINE
• Trdidecylamine
• TRIDECANAMINE
• TRIDECYLAMINE
• Tridecylamine (=Monotridecylamine)
• 86089-17-0
• 1-AMINOTRIDECANE(mixture of branched chain isomers)
• DSSTox_CID_9815
• NCGC00248655-01
• 8-ethylundecan-1-amine
• CHEMBL3188940
• DTXSID20872302
• KFBNTNYCQVDLBK-UHFFFAOYSA-N
• Tridecylamine (=Monotridecylamine) (mixture of branched chain isomers)
• DSSTox_GSID_29815
• NCGC00258039-01
• CAS-86089-17-0
• NS00007466
• EINECS 289-185-9
• EC 289-185-9
• DSSTox_RID_78823
• Tox21_200485
• SCHEMBL16401686

• MDL： MFCD00008156
• Inchi： InChI=1S/C13H29N/c1-3-10-13(4-2)11-8-6-5-7-9-12-14/h13H,3-12,14H2,1-2H3
• InChI Key： KFBNTNYCQVDLBK-UHFFFAOYSA-N
• SMILES： CCCC(CC)CCCCCCCN

Computed Properties

• Exact Mass: 199.23000
• Monoisotopic Mass: 188.0871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 0.82
• Melting Point: 30-32 °C(lit.)
• Boiling Point: 265 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.4450 to 1.4490
• PSA: 26.02000
• LogP: 4.95640
• Solubility: Not determined
• pka: 10.63(at 25℃)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Tridecanamine, branchedand linear Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H302-H314-H410
• Warning Statement： P260-P264-P270-P273-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P391-P405-P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41-50/53
• Safety Instruction： S26-S39-S60-S61
• RTECS：YD3011650
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41; R50/53
• HazardClass：8
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides